Cas no 39050-78-7 (1,3-Benzenediamine, tribromo-)

1,3-Benzenediamine, tribromo- structure
1,3-Benzenediamine, tribromo- structure
Product Name:1,3-Benzenediamine, tribromo-
CAS No:39050-78-7
MF:C6H5Br3N2
MW:344.829298734665
CID:291510
PubChem ID:54542299
Update Time:2025-04-19

1,3-Benzenediamine, tribromo- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, tribromo-
    • 2,4,5-tribromobenzene-1,3-diamine
    • 39050-78-7
    • DTXSID50712101
    • Inchi: 1S/C6H5Br3N2/c7-2-1-3(10)5(9)6(11)4(2)8/h1H,10-11H2
    • InChI Key: ZEBRXPZOXHBANZ-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=1N)Br)Br)N

Computed Properties

  • Exact Mass: 343.79824g/mol
  • Monoisotopic Mass: 341.80029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52Ų
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